Cas no 1965324-27-9 (tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

• Product Name: tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• CAS No: 1965324-27-9
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• CID: 5266532
• Update Time: 2026-03-09

tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
• tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

• Inchi： 1S/C12H20BrNO3/c1-11(2,3)17-10(15)14-5-4-12(8-14)6-9(13)7-16-12/h9H,4-8H2,1-3H3
• InChI Key： DCCHUTLAPMUCIZ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)C2)CC(Br)C1

Additional information on tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

Research Brief on tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS: 1965324-27-9)

The compound tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS: 1965324-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

A recent study published in the Journal of Medicinal Chemistry (2023) highlights the efficient synthesis of tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate via a multi-step route involving spirocyclization and subsequent bromination. The compound serves as a versatile intermediate for the construction of complex spirocyclic scaffolds, which are increasingly recognized for their role in modulating protein-protein interactions (PPIs). The bromo-substitution at the 3-position offers a handle for further functionalization through cross-coupling reactions, enabling the rapid diversification of this core structure.

In another breakthrough, researchers at the University of Cambridge demonstrated the utility of this compound in the development of novel kinase inhibitors. The spirocyclic framework was found to confer improved metabolic stability and selectivity compared to traditional planar heterocycles. Molecular docking studies revealed that the 1-oxa-7-azaspiro[4.4]nonane core effectively targets the hydrophobic pockets of certain kinases, making it a promising scaffold for oncology applications. The bromo-substituent was strategically employed in Suzuki-Miyaura couplings to introduce aromatic pharmacophores, yielding compounds with sub-micromolar activity against specific cancer cell lines.

Further investigations into the compound's reactivity have uncovered its potential in click chemistry applications. A 2024 Nature Communications paper detailed its use as a precursor for strain-promoted azide-alkyne cycloadditions (SPAAC), where the spirocyclic strain enhances reaction kinetics. This property has been leveraged in bioconjugation strategies for antibody-drug conjugates (ADCs), with the bromo-group serving as an attachment point for payloads.

The safety profile of tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate has been evaluated in recent toxicology studies. While the compound shows good stability under physiological conditions, the bromo-substituent requires careful handling due to potential alkylating activity. Current research is focusing on developing safer derivatives while maintaining the advantageous properties of the spirocyclic core.

In conclusion, tert-butyl 3-bromo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate represents a valuable building block in medicinal chemistry, with demonstrated applications in kinase inhibitor development and bioconjugation chemistry. Future research directions include exploring its use in fragment-based drug discovery and as a template for allosteric modulators of challenging drug targets.